Cas no 20721-08-8 (Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-, hydrazide)

• Product Name: Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-, hydrazide
• CAS No: 20721-08-8
• MF: C₁₃H₁₁ClN₂O₃S
• MW: 310.756040811539
• CID: 1395707
• PubChem ID: 12953263
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonylbenzohydrazide
• Benzoic acid, 4-[(4-chlorophenyl)sulfonyl]-, hydrazide
• A1-05408
• DTXSID10513792
• 4-(4-Chlorobenzene-1-sulfonyl)benzohydrazide
• 20721-08-8

• Inchi： 1S/C13H11ClN2O3S/c14-10-3-7-12(8-4-10)20(18,19)11-5-1-9(2-6-11)13(17)16-15/h1-8H,15H2,(H,16,17)
• InChI Key： ZTEJJVUUHBPKCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(C(NN)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.01803
• Monoisotopic Mass: 310.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26